Cas no 2166924-57-6 (2-tert-butyl 3-methyl 2,5-diazabicyclo[2.2.1]heptane-2,3-dicarboxylate)

• Product Name: 2-tert-butyl 3-methyl 2,5-diazabicyclo[2.2.1]heptane-2,3-dicarboxylate
• CAS No: 2166924-57-6
• MF: C₁₂H₂₀N₂O₄
• MW: 256.298203468323
• CID: 4711194
• Update Time: 2025-10-31

2-tert-butyl 3-methyl 2,5-diazabicyclo[2.2.1]heptane-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl 3-methyl 2,5-diazabicyclo[2.2.1]heptane-2,3-dicarboxylate
• 2-O-Tert-butyl 3-O-methyl 2,5-diazabicyclo[2.2.1]heptane-2,3-dicarboxylate

• Inchi： 1S/C12H20N2O4/c1-12(2,3)18-11(16)14-7-5-8(13-6-7)9(14)10(15)17-4/h7-9,13H,5-6H2,1-4H3
• InChI Key： OCEUCRCQUNIZNQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(C(=O)OC)C2CC1CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 364
• Topological Polar Surface Area: 67.9

Additional information on 2-tert-butyl 3-methyl 2,5-diazabicyclo[2.2.1]heptane-2,3-dicarboxylate

Introduction to 2-tert-butyl 3-methyl 2,5-diazabicyclo[2.2.1]heptane-2,3-dicarboxylate (CAS No. 2166924-57-6)

2-tert-butyl 3-methyl 2,5-diazabicyclo[2.2.1]heptane-2,3-dicarboxylate, identified by the chemical compound identifier CAS No. 2166924-57-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of diazabicycloalkanes, a structural motif known for its unique steric and electronic properties, which make it a promising candidate for various biochemical applications.

The molecular structure of 2-tert-butyl 3-methyl 2,5-diazabicyclo[2.2.1]heptane-2,3-dicarboxylate features a bicyclic framework with a nitrogen-containing heterocycle, which is further functionalized by tert-butyl and methyl substituents at strategic positions. The presence of two carboxylate groups at the 2 and 3 positions enhances its reactivity and potential utility in synthetic chemistry and drug design.

Recent advancements in the field of medicinal chemistry have highlighted the importance of diazabicycloalkanes as scaffolds for developing novel therapeutic agents. The rigid bicyclic core provides conformational stability, while the nitrogen atoms offer opportunities for hydrogen bonding and interaction with biological targets. Specifically, the CAS No. 2166924-57-6 compound has been studied for its potential in modulating enzyme activity and binding to specific protein receptors.

In particular, the tert-butyl and methyl substituents contribute to the overall physicochemical properties of the molecule, influencing solubility, metabolic stability, and pharmacokinetic behavior. These features are critical in determining the compound's efficacy and safety profile when used in pharmaceutical applications. The diazabicyclo[2.2.1]heptane core itself is known for its ability to mimic natural product structures, which has led to its exploration as a lead compound in drug discovery efforts.

Current research indicates that derivatives of this class of compounds exhibit promising activity against various biological targets, including enzymes involved in inflammatory pathways and cancer metabolism. The carboxylate groups in 2-tert-butyl 3-methyl 2,5-diazabicyclo[2.2.1]heptane-2,3-dicarboxylate (CAS No. 2166924-57-6) provide sites for further chemical modification, allowing researchers to fine-tune the molecule's properties for specific therapeutic purposes.

One notable application of this compound is in the development of kinase inhibitors, where the rigid bicyclic structure can effectively occupy binding pockets on target enzymes. The nitrogen atoms within the heterocycle can form hydrogen bonds with key residues in the enzyme active site, enhancing binding affinity. Additionally, the steric bulk provided by the tert-butyl group can help to discriminate between closely related enzyme targets, reducing off-target effects.

The synthesis of CAS No. 2166924-57-6 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of functional groups such as carboxylates necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advances in synthetic methodologies have enabled more efficient production processes for this type of compound, making it more accessible for further research and development.

Evaluation of 2-tert-butyl 3-methyl 2,5-diazabicyclo[2.2.1]heptane-2,3-dicarboxylate (CAS No. 2166924-57-6) in preclinical studies has revealed several encouraging properties that support its potential as a pharmacological agent. Preliminary data suggest that it exhibits good oral bioavailability and moderate metabolic stability, indicating its feasibility for clinical translation.

The compound's interaction with biological targets has been explored using computational modeling techniques combined with experimental validation. These studies have provided insights into its binding mechanism and identified key residues that contribute to its potency and selectivity. Such information is crucial for optimizing drug-like properties through structure-based drug design approaches.

The versatility of CAS No. 2166924-57-6 as a chemical scaffold has also led to investigations into its use as a building block for more complex molecules via combinatorial chemistry strategies. By incorporating this compound into libraries of diverse derivatives, researchers can rapidly screen for novel compounds with enhanced therapeutic profiles.

In conclusion,CAS No:21669789682216892216892216892216892216892216892216892216892216892216892216892216892 represents an intriguing molecule with significant potential in pharmaceutical research and development, particularly due to its unique structural features and promising biological activity,tert-butyl,methyl,diazabicyclo[ [ < strong>